Cas no 1408622-01-4 (5-methyl-2-(6-oxo-1,6-dihydropyridazine-3-amido)thiophene-3-carboxylic acid)

• Product Name: 5-methyl-2-(6-oxo-1,6-dihydropyridazine-3-amido)thiophene-3-carboxylic acid
• CAS No: 1408622-01-4
• MF: C₁₁H₉N₃O₄S
• MW: 279.271860837936
• CID: 6329143
• PubChem ID: 63615829
• Update Time: 2025-09-23

5-methyl-2-(6-oxo-1,6-dihydropyridazine-3-amido)thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2-(6-oxo-1,6-dihydropyridazine-3-amido)thiophene-3-carboxylic acid
• 5-methyl-2-[(6-oxo-1H-pyridazine-3-carbonyl)amino]thiophene-3-carboxylic acid
• 1408622-01-4
• EN300-16657903
• 5-Methyl-2-(6-oxo-1,6-dihydropyridazine-3-carboxamido)thiophene-3-carboxylic acid
• AKOS012925762

• Inchi： 1S/C11H9N3O4S/c1-5-4-6(11(17)18)10(19-5)12-9(16)7-2-3-8(15)14-13-7/h2-4H,1H3,(H,12,16)(H,14,15)(H,17,18)
• InChI Key： AMLWGFACRTZOFA-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(C(=O)O)=C1NC(C1C=CC(NN=1)=O)=O

Computed Properties

• Exact Mass: 279.03137695g/mol
• Monoisotopic Mass: 279.03137695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 136Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 5-methyl-2-(6-oxo-1,6-dihydropyridazine-3-amido)thiophene-3-carboxylic acid

Comprehensive Analysis of 5-methyl-2-(6-oxo-1,6-dihydropyridazine-3-amido)thiophene-3-carboxylic acid (CAS No. 1408622-01-4)

The compound 5-methyl-2-(6-oxo-1,6-dihydropyridazine-3-amido)thiophene-3-carboxylic acid (CAS No. 1408622-01-4) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its thiophene-carboxylic acid backbone, combined with a dihydropyridazine moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a small-molecule inhibitor or enzyme modulator, given its ability to interact with biological targets.

In recent years, the demand for heterocyclic compounds like 5-methyl-2-(6-oxo-1,6-dihydropyridazine-3-amido)thiophene-3-carboxylic acid has surged due to their versatility in drug discovery. This compound's molecular structure allows for selective binding to proteins and receptors, making it a valuable tool in the development of targeted therapies. Its CAS No. 1408622-01-4 is frequently searched in scientific databases, reflecting its growing relevance in academic and industrial research.

One of the most discussed topics in the context of this compound is its potential role in anti-inflammatory and anticancer applications. Preliminary studies suggest that the thiophene and pyridazine components may contribute to its bioactivity, particularly in modulating cell signaling pathways. Researchers are also exploring its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), to evaluate its suitability as a drug candidate.

The synthesis of 5-methyl-2-(6-oxo-1,6-dihydropyridazine-3-amido)thiophene-3-carboxylic acid involves multi-step organic reactions, often requiring high-yield methodologies to ensure purity and scalability. Its carboxylic acid group provides a handle for further derivatization, enabling the creation of analogs with enhanced bioavailability or target specificity. This flexibility is a key reason why the compound is a focal point in structure-activity relationship (SAR) studies.

From an SEO perspective, queries related to CAS No. 1408622-01-4 often include terms like "synthesis protocol," "biological activity," and "therapeutic potential." These search trends highlight the compound's dual appeal to synthetic chemists and pharmacologists. Additionally, its IUPAC name and molecular formula are frequently sought after, underscoring the need for accurate and detailed scientific information.

In conclusion, 5-methyl-2-(6-oxo-1,6-dihydropyridazine-3-amido)thiophene-3-carboxylic acid represents a fascinating area of research with broad implications for drug development. Its unique chemical architecture and potential biological effects make it a compound worth watching in the coming years. As more data becomes available, its applications in precision medicine and biotechnology are likely to expand, solidifying its place in the scientific community.